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Compound of Interest

Compound Name: Ptp1B-IN-26

Cat. No.: B12386160 Get Quote

Technical Support Center: PTP1B-IN-26
Welcome to the technical support resource for PTP1B-IN-26, a potent and selective allosteric

inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B). This guide provides essential

information, experimental protocols, and troubleshooting advice to ensure the successful use of

PTP1B-IN-26 in your research.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for PTP1B-IN-26?

PTP1B-IN-26 is a non-competitive, allosteric inhibitor of PTP1B. It binds to a site distinct from

the highly conserved catalytic active site, inducing a conformational change that prevents the

enzyme from effectively dephosphorylating its substrates. This allosteric mechanism confers

high selectivity for PTP1B over other protein tyrosine phosphatases, such as the closely related

T-cell PTP (TCPTP). By inhibiting PTP1B, the inhibitor enhances and prolongs the

phosphorylation of key signaling molecules, leading to the potentiation of pathways like insulin

and leptin signaling.

Q2: Which key signaling pathways are affected by PTP1B-IN-26?

PTP1B is a critical negative regulator of several vital signaling cascades. By inhibiting PTP1B,

PTP1B-IN-26 primarily potentiates the following pathways:
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Insulin Signaling: PTP1B normally dephosphorylates the insulin receptor (IR) and its primary

substrate, IRS-1. Inhibition of PTP1B leads to sustained phosphorylation of IR and IRS-1,

enhancing downstream signals through the PI3K/AKT pathway, which can improve glucose

uptake.

Leptin Signaling: PTP1B attenuates leptin signaling by dephosphorylating Janus kinase 2

(JAK2). PTP1B-IN-26 prevents this dephosphorylation, thereby promoting the JAK2/STAT3

signaling cascade, which is crucial for regulating appetite and energy expenditure.
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To cite this document: BenchChem. [Ptp1B-IN-26 experimental controls and best practices].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12386160#ptp1b-in-26-experimental-controls-and-
best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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